Cas no 951885-23-7 (3,4-(Ethylenedioxy)-4'-iodobenzophenone)

• Product Name: 3,4-(Ethylenedioxy)-4'-iodobenzophenone
• CAS No: 951885-23-7
• MF: C₁₅H₁₁IO₃
• MW: 366.150516748428
• MDL: MFCD00517335
• CID: 4722022
• Update Time: 2025-05-20

3,4-(Ethylenedioxy)-4'-iodobenzophenone Chemical and Physical Properties

Names and Identifiers

• 3,4-(Ethylenedioxy)-4'-iodobenzophenone
• (2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)(4-iodophenyl)methanone
• SEL10293650

• MDL： MFCD00517335
• Inchi： 1S/C15H11IO3/c16-12-4-1-10(2-5-12)15(17)11-3-6-13-14(9-11)19-8-7-18-13/h1-6,9H,7-8H2
• InChI Key： VHEUREPFSWSZKJ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(C1C=CC2=C(C=1)OCCO2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 325
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5

Additional information on 3,4-(Ethylenedioxy)-4'-iodobenzophenone

3,4-(Ethylenedioxy)-4'-iodobenzophenone (CAS No: 951885-23-7)

3,4-(Ethylenedioxy)-4'-iodobenzophenone is a highly specialized organic compound with the CAS registry number 951885-23-7. This compound belongs to the class of benzophenones, which are aromatic ketones with significant applications in various fields of chemistry and pharmacology. The structure of 3,4-(Ethylenedioxy)-4'-iodobenzophenone is characterized by a benzophenone backbone with an ethylenedioxy group at the 3 and 4 positions of one benzene ring and an iodine substituent at the 4' position of the other benzene ring. This unique substitution pattern imparts distinctive chemical and physical properties to the compound.

The synthesis of 3,4-(Ethylenedioxy)-4'-iodobenzophenone involves a series of carefully designed organic reactions. The ethylenedioxy group is typically introduced via a nucleophilic aromatic substitution or a coupling reaction, while the iodine substituent is added through electrophilic aromatic substitution or iodination techniques. The compound's stability and reactivity are influenced by the electron-donating ethylenedioxy group and the electron-withdrawing iodine atom, which create a dynamic balance in its electronic structure.

Recent studies have highlighted the potential of 3,4-(Ethylenedioxy)-4'-iodobenzophenone in drug discovery and development. Its ability to act as a scaffold for bioisosteric replacements has made it a valuable tool in medicinal chemistry. For instance, researchers have explored its role in designing inhibitors for kinase enzymes, which are critical targets in cancer therapy. The compound's unique electronic properties allow for fine-tuning of its interactions with biological targets, making it a promising candidate for lead optimization.

In addition to its pharmacological applications, 3,4-(Ethylenedioxy)-4'-iodobenzophenone has found utility in materials science. Its aromatic system and substituent effects make it suitable for use in organic electronics, particularly as a component in semiconducting materials. Recent advancements have demonstrated its potential in enhancing the performance of organic field-effect transistors (OFETs) by modulating charge transport properties.

The compound's spectroscopic properties have also been extensively studied. UV-Vis spectroscopy reveals strong absorption bands due to the conjugated aromatic system and substituent effects. Fluorescence studies have shown that 3,4-(Ethylenedioxy)-4'-iodobenzophenone exhibits moderate emission characteristics, which can be exploited in sensing applications or as fluorescent markers in bioimaging.

From an environmental perspective, understanding the fate and behavior of 3,4-(Ethylenedioxy)-4'-iodobenzophenone in natural systems is crucial for assessing its ecological impact. Recent research has focused on its biodegradation pathways under aerobic and anaerobic conditions, as well as its potential toxicity to aquatic organisms. These studies are essential for ensuring responsible use and disposal of the compound.

In conclusion, 3,4-(Ethylenedioxy)-4'-iodobenzophenone (CAS No: 951885-23-7) is a versatile compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a valuable building block in organic synthesis and drug discovery while contributing to advancements in materials science and environmental chemistry. As research continues to uncover new aspects of its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.